![molecular formula C23H37ClN2O2 B257951 N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine](/img/structure/B257951.png)
N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine
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Overview
Description
N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine, also known as Lenvatinib, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. Lenvatinib has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma.
Mechanism of Action
N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine works by inhibiting the activity of multiple receptor tyrosine kinases, including VEGFR, FGFR, and PDGFR, which are involved in tumor growth and angiogenesis. By inhibiting these receptors, this compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma. In addition to its anti-tumor effects, this compound has also been shown to have anti-angiogenic effects, which can help to prevent the growth and spread of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine in lab experiments is its broad spectrum of activity against various types of cancer. This makes it a useful tool for studying the mechanisms of tumor growth and angiogenesis. However, one limitation of using this compound in lab experiments is its potential toxicity, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for research on N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine. One area of research is the development of new formulations of this compound that can improve its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Finally, there is a need for further studies to investigate the long-term safety and efficacy of this compound in cancer patients.
Synthesis Methods
The synthesis of N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine involves the reaction of 4-chloro-2-iodophenol with 2,2-dimethyl-1,3-dioxolane-4-methanol in the presence of a base to form 4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butan-1-ol. This intermediate is then further reacted with N-(2-chloroethyl)-N-methylamine hydrochloride and morpholine to form this compound.
Scientific Research Applications
N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine has been extensively studied for its potential use in cancer treatment. It has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma. This compound works by inhibiting the activity of multiple receptor tyrosine kinases, including VEGFR, FGFR, and PDGFR, which are involved in tumor growth and angiogenesis.
properties
Molecular Formula |
C23H37ClN2O2 |
---|---|
Molecular Weight |
409 g/mol |
IUPAC Name |
4-(2-chlorophenyl)-3-(2,2-dimethyloxan-4-yl)-N-(2-morpholin-4-ylethyl)butan-1-amine |
InChI |
InChI=1S/C23H37ClN2O2/c1-23(2)18-21(8-14-28-23)19(17-20-5-3-4-6-22(20)24)7-9-25-10-11-26-12-15-27-16-13-26/h3-6,19,21,25H,7-18H2,1-2H3 |
InChI Key |
PIILXQVIYUAKMK-UHFFFAOYSA-N |
SMILES |
CC1(CC(CCO1)C(CCNCCN2CCOCC2)CC3=CC=CC=C3Cl)C |
Canonical SMILES |
CC1(CC(CCO1)C(CCNCCN2CCOCC2)CC3=CC=CC=C3Cl)C |
Origin of Product |
United States |
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